molecular formula C7H2BrClF2O B2796288 2-Bromo-4,5-difluorobenzoyl chloride CAS No. 103994-89-4

2-Bromo-4,5-difluorobenzoyl chloride

Cat. No. B2796288
CAS RN: 103994-89-4
M. Wt: 255.44
InChI Key: UFZYNSSKIDMEDS-UHFFFAOYSA-N
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Description

2-Bromo-4,5-difluorobenzoyl chloride is a chemical compound with the CAS number 103994-89-4 . It has a molecular weight of 255.45 and its molecular formula is C7H2BrClF2O . The compound is typically used for research and development purposes .


Molecular Structure Analysis

The molecular structure of 2-Bromo-4,5-difluorobenzoyl chloride consists of a benzoyl group (C6H5CO-) attached to a chloride atom. The benzoyl group is further substituted with bromine and fluorine atoms .


Physical And Chemical Properties Analysis

2-Bromo-4,5-difluorobenzoyl chloride appears as low melting crystals . It has a predicted density of 1.818±0.06 g/cm3 .

Scientific Research Applications

Safety and Hazards

2-Bromo-4,5-difluorobenzoyl chloride is classified as corrosive and can cause severe skin burns and eye damage . It may also cause respiratory irritation . Safety measures should include avoiding contact with skin and eyes, and using the compound in a well-ventilated area .

properties

IUPAC Name

2-bromo-4,5-difluorobenzoyl chloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H2BrClF2O/c8-4-2-6(11)5(10)1-3(4)7(9)12/h1-2H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UFZYNSSKIDMEDS-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C(=CC(=C1F)F)Br)C(=O)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H2BrClF2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

255.44 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Synthesis routes and methods

Procedure details

Thionyl chloride (70 ml) is added to 2-bromo-4,5-difluorobenzoic acid (39.5 g), and the mixture is allowed to stand at room temperature for one hour and then refluxed for one hour. After completion of the reaction, the excess thionyl chloride is distilled off under reduced pressure. The oily residue is distilled under reduced pressure to give 2-bromo-4,5-difluorobenzoyl chloride (37.8 g) as a pale yellow oily substance, b.p. 121°-123° C. (32 mmHg).
Quantity
39.5 g
Type
reactant
Reaction Step One
Quantity
70 mL
Type
reactant
Reaction Step One

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